4,5-Dimethyl-3-hydroxy-2(5H)-furanone
4,5-Dimethyl-3-hydroxy-2(5H)-furanone
Sotolon, also known as sautalone, belongs to the class of organic compounds known as butenolides. These are dihydrofurans with a carbonyl group at the C2 carbon atom. Sotolon is soluble (in water) and a very weakly acidic compound (based on its pKa). Sotolon has been primarily detected in urine. Within the cell, sotolon is primarily located in the cytoplasm. Sotolon exists in all eukaryotes, ranging from yeast to humans. Sotolon is a strong, extremely sweet, and burnt tasting compound that can be found in alcoholic beverages, coffee and coffee products, fenugreek, and herbs and spices. This makes sotolon a potential biomarker for the consumption of these food products.
Sotolone is a butenolide. It has a role as a metabolite.
Sotolone is a butenolide. It has a role as a metabolite.
Brand Name:
Vulcanchem
CAS No.:
28664-35-9
VCID:
VC0146786
InChI:
InChI=1S/C6H8O3/c1-3-4(2)9-6(8)5(3)7/h4,7H,1-2H3
SMILES:
CC1C(=C(C(=O)O1)O)C
Molecular Formula:
C6H8O3
Molecular Weight:
128.13 g/mol
4,5-Dimethyl-3-hydroxy-2(5H)-furanone
CAS No.: 28664-35-9
Reference Standards
VCID: VC0146786
Molecular Formula: C6H8O3
Molecular Weight: 128.13 g/mol
| CAS No. | 28664-35-9 |
|---|---|
| Product Name | 4,5-Dimethyl-3-hydroxy-2(5H)-furanone |
| Molecular Formula | C6H8O3 |
| Molecular Weight | 128.13 g/mol |
| IUPAC Name | 4-hydroxy-2,3-dimethyl-2H-furan-5-one |
| Standard InChI | InChI=1S/C6H8O3/c1-3-4(2)9-6(8)5(3)7/h4,7H,1-2H3 |
| Standard InChIKey | UNYNVICDCJHOPO-UHFFFAOYSA-N |
| SMILES | CC1C(=C(C(=O)O1)O)C |
| Canonical SMILES | CC1C(=C(C(=O)O1)O)C |
| Physical Description | Liquid clear, yellow liquid |
| Description | Sotolon, also known as sautalone, belongs to the class of organic compounds known as butenolides. These are dihydrofurans with a carbonyl group at the C2 carbon atom. Sotolon is soluble (in water) and a very weakly acidic compound (based on its pKa). Sotolon has been primarily detected in urine. Within the cell, sotolon is primarily located in the cytoplasm. Sotolon exists in all eukaryotes, ranging from yeast to humans. Sotolon is a strong, extremely sweet, and burnt tasting compound that can be found in alcoholic beverages, coffee and coffee products, fenugreek, and herbs and spices. This makes sotolon a potential biomarker for the consumption of these food products. Sotolone is a butenolide. It has a role as a metabolite. |
| Synonyms | 3-Hydroxy-4,5-dimethyl-2(5H)furanone; _x000B_3,4-Dimethyl-2-hydroxy-2-butan-1,4-olide; 3-Hydroxy-4,5-dimethyl-2(5H)-furanone; 4,5-Dimethyl-3-hydroxy-2,5-dihydrofuran-2-one; Sautalone; Sotolon; Sotolone |
| PubChem Compound | 62835 |
| Last Modified | Nov 11 2021 |
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